Cas no 74815-21-7 (3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-)
74815-21-7 structure
Product Name:3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-
CAS No:74815-21-7
MF:C8H4Br2O3
MW:307.923561096191
CID:1770333
PubChem ID:13474714
Update Time:2025-04-21
3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy-
- 5,7-dibromo-4-hydroxybenzofuran-3(2H)-one
- SCHEMBL10891088
- 74815-21-7
-
- Inchi: 1S/C8H4Br2O3/c9-3-1-4(10)8-6(7(3)12)5(11)2-13-8/h1,12H,2H2
- InChI Key: LOSLTRYNRYKHOQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C2C(COC=21)=O)O)Br
Computed Properties
- Exact Mass: 307.85067g/mol
- Monoisotopic Mass: 305.85272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
3(2H)-Benzofuranone, 5,7-dibromo-4-hydroxy- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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